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Compound of Interest

Compound Name: Chitinovorin B
CAS No.: 95722-76-2
Cat. No.: B1668627
. 7

A Note to the Reader: Initial research into "Chitinovorin B" has not yielded specific information
on a compound with this designation. However, significant data is available for a closely related
compound, "Chitinovorin C." It is possible that "Chitinovorin B" is a less common synonym, a
related metabolite, or a misnomer. This guide will proceed by presenting the detailed chemical
structure and properties of Chitinovorin C, which may serve as a valuable proxy or the intended
subject of inquiry. We will refer to the compound as Chitinovorin C throughout this document,
with the understanding that it likely shares a structural family and functional characteristics with
any potential "Chitinovorin B."

Introduction to the Chitinovorins

The Chitinovorins are a class of natural products with notable biological activity. Isolated from
the bacterium Flavobacterium chitinovorum, these compounds are of interest to researchers in
natural product synthesis, medicinal chemistry, and drug discovery. Their complex molecular
architecture and potential therapeutic applications make them a compelling subject for in-depth
study. This guide provides a comprehensive overview of the chemical structure and
physicochemical properties of Chitinovorin C, offering insights for researchers and drug
development professionals.

Chemical Structure and Stereochemistry

Chitinovorin C is a cephalosporin antibiotic. Its core structure is a 3-lactam ring fused to a
dihydrothiazine ring, characteristic of the cephalosporin class of antibiotics.
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Molecular Formula: C1sH20N4OsS[1]

IUPAC Name: (6R,7R)-7-[[(5R)-5-amino-5-carboxypentanoyllamino]-7-formamido-3-
(hydroxymethyl)-8-oxo0-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid[1]

The structure of Chitinovorin C is characterized by several key functional groups that contribute
to its chemical reactivity and biological activity:

e [-Lactam Ring: A four-membered cyclic amide that is crucial for the antibacterial activity of
cephalosporins. The ring strain makes it susceptible to nucleophilic attack, leading to the
inhibition of bacterial cell wall synthesis.

» Dihydrothiazine Ring: A six-membered sulfur-containing ring that, along with the 3-lactam
ring, forms the cephem nucleus.

e Amino Acid Side Chain: An (R)-5-amino-5-carboxypentanoyl group attached at the C-7
position. This side chain plays a significant role in the antibacterial spectrum and potency.

o Formamido Group: Also at the C-7 position, this group influences the molecule's stability and
interaction with bacterial enzymes.

» Hydroxymethyl Group: Located at the C-3 position, this group can be modified to alter the
pharmacokinetic properties of the molecule.

Physicochemical Properties

A summary of the key physicochemical properties of Chitinovorin C is presented in the table
below. These properties are essential for understanding its behavior in biological systems and
for the design of potential drug formulations.

Property Value Source

Molecular Weight 416.4 g/mol PubChem[1]
Molecular Formula C15H20N40sS PubChem[1]
CAS Number 95230-98-1 PubChem[1]
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Diagram: Logical Relationship of Chitinovorin C's Core Components
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Caption: Core structural components of Chitinovorin C.

Biological Activity and Potential Applications

As a member of the cephalosporin family, Chitinovorin C is presumed to exhibit antibacterial
activity. The mechanism of action for cephalosporins involves the inhibition of bacterial
transpeptidases, enzymes essential for the synthesis of the peptidoglycan layer of the bacterial
cell wall. This disruption leads to cell lysis and bacterial death.

The specific biological activity profile of Chitinovorin C, including its spectrum of activity against
different bacterial strains and its potency, would require further experimental investigation. The
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unique substitution pattern at the C-7 position suggests that it may have a distinct profile

compared to other cephalosporins.
Potential applications for Chitinovorin C and its analogs could include:
o Development of new antibiotics: To combat the growing problem of antibiotic resistance.

o Chemical biology probes: To study the mechanisms of bacterial cell wall synthesis and

antibiotic resistance.

Experimental Protocols

While specific synthesis or isolation protocols for Chitinovorin C are not readily available in the
searched literature, a general workflow for the isolation and characterization of natural products

from bacterial fermentation can be outlined.

Workflow: Isolation and Characterization of a Natural Product

Isolation Characterization
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Caption: General workflow for natural product discovery.
Step-by-Step Methodology:

e Fermentation: Culturing of Flavobacterium chitinovorum in a suitable growth medium to
encourage the production of secondary metabolites, including Chitinovorin C.

o Extraction: Separation of the culture broth from the bacterial cells. The broth is then
extracted with an organic solvent (e.g., ethyl acetate) to partition the desired compounds into
the organic phase.
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o Chromatography: The crude extract is subjected to various chromatographic techniques
(e.g., column chromatography, HPLC) to separate the individual components. Fractions are
collected and monitored for the presence of the target compound.

e Spectroscopic Analysis: Pure fractions containing Chitinovorin C are analyzed using nuclear
magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to determine its
chemical structure and molecular weight.

 Structure Elucidation: The data from spectroscopic analysis is pieced together to confirm the
planar structure and stereochemistry of the molecule.

Conclusion

Chitinovorin C represents an interesting member of the cephalosporin class of antibiotics. Its
unique structural features warrant further investigation into its biological activity and potential
therapeutic applications. The information provided in this guide serves as a foundational
resource for researchers and drug development professionals interested in exploring the
chemical and biological landscape of the Chitinovorins. Further research is needed to isolate
and characterize "Chitinovorin B" to determine its relationship to Chitinovorin C and its own
unique properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668627#chemical-structure-and-properties-of-
chitinovorin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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